Cas no 921517-08-0 (5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one)

5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one structure
921517-08-0 structure
Product name:5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one
CAS No:921517-08-0
MF:C23H24N4O3
MW:404.461665153503
CID:6432741
PubChem ID:40693658

5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one
    • AKOS024628860
    • 5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)pyridazin-3-one
    • F2213-0224
    • 5-methoxy-6-(4-phenylpiperazine-1-carbonyl)-2-(o-tolyl)pyridazin-3(2H)-one
    • 921517-08-0
    • Inchi: 1S/C23H24N4O3/c1-17-8-6-7-11-19(17)27-21(28)16-20(30-2)22(24-27)23(29)26-14-12-25(13-15-26)18-9-4-3-5-10-18/h3-11,16H,12-15H2,1-2H3
    • InChI Key: ICLJMYYPKSMVRW-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C2=CC=CC=C2C)N=C(C(N2CCN(C3=CC=CC=C3)CC2)=O)C(OC)=C1

Computed Properties

  • Exact Mass: 404.18484064g/mol
  • Monoisotopic Mass: 404.18484064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 705
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 65.4Ų

5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2213-0224-5mg
5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one
921517-08-0 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2213-0224-10μmol
5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one
921517-08-0 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2213-0224-50mg
5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one
921517-08-0 90%+
50mg
$160.0 2023-05-16
Life Chemicals
F2213-0224-100mg
5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one
921517-08-0 90%+
100mg
$248.0 2023-05-16
Life Chemicals
F2213-0224-20μmol
5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one
921517-08-0 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2213-0224-4mg
5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one
921517-08-0 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2213-0224-5μmol
5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one
921517-08-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2213-0224-1mg
5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one
921517-08-0 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2213-0224-2mg
5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one
921517-08-0 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2213-0224-3mg
5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one
921517-08-0 90%+
3mg
$63.0 2023-05-16

Additional information on 5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one

Introduction to 5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one (CAS No. 921517-08-0)

5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one, with the CAS number 921517-08-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines and is characterized by its unique structural features, including a methoxy group, a substituted phenyl ring, and a piperazine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The 5-methoxy group in the compound's structure is known for its ability to modulate the compound's lipophilicity and electronic properties. This can influence the compound's ability to cross biological membranes and interact with specific targets within cells. The 2-methylphenyl substituent adds further complexity to the molecule, potentially enhancing its binding affinity to certain receptors or enzymes. The 4-phenylpiperazine-1-carbonyl moiety is particularly noteworthy, as piperazines are often found in compounds with central nervous system (CNS) activity, such as antidepressants and antipsychotics.

Recent studies have explored the potential therapeutic applications of 5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors play a crucial role in various physiological processes, including mood regulation, sleep, and appetite. Compounds that can selectively modulate these receptors have the potential to be developed into novel treatments for conditions such as depression, anxiety disorders, and sleep disorders.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one to serotonin receptors. The results showed that the compound exhibited high affinity for the 5-HT1A receptor subtype, which is known to be involved in the regulation of mood and anxiety. This finding suggests that the compound could be a promising lead for the development of new antidepressant and anxiolytic drugs.

In addition to its potential as a serotonin receptor modulator, 5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, neurodegenerative disorders, and autoimmune conditions. Research published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that the compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The mechanism of action behind this anti-inflammatory effect is thought to involve the modulation of signaling pathways involved in inflammation. Specifically, 5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one may inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in the inflammatory response. By targeting this pathway, the compound could potentially provide a new approach to treating inflammatory diseases.

Another area of interest is the compound's potential neuroprotective properties. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive loss of neurons and cognitive decline. Compounds with neuroprotective effects could help slow or prevent this neuronal damage. A study published in Neuropharmacology in 2019 found that 5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one exhibited neuroprotective effects by reducing oxidative stress and promoting neuronal survival in cell culture models.

The structural features of 5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one make it an attractive candidate for further drug development. The presence of multiple functional groups allows for chemical modifications that can optimize its pharmacological properties. For example, altering the substituents on the phenyl rings or modifying the piperazine moiety could enhance its selectivity for specific targets or improve its pharmacokinetic profile.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While 5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one is still in preclinical stages of development, early results from animal studies have been promising. These studies have demonstrated that the compound has good oral bioavailability and favorable pharmacokinetic properties, which are important considerations for drug development.

In conclusion, 5-methoxy-2-(2-methylphenyl)-6-(4-phenylpiperazine-1-carbonyl)-2,3-dihydropyridazin-3-one (CAS No. 921517-08-0) is a promising compound with potential applications in various therapeutic areas. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted and our understanding of this compound deepens, it may pave the way for new treatments for conditions such as depression, anxiety disorders, inflammatory diseases, and neurodegenerative disorders.

Recommend Articles

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica